Cas no 58789-61-0 (4-(furan-2-ylmethyl)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 4-(furan-2-ylmethyl)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 58789-61-0
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 1612310
• PubChem ID: 191489
• Update Time: 2025-04-21

4-(furan-2-ylmethyl)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-ylmethyl)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 4-(2-furanylmethyl)-2,4-dihydro-5-methyl-2-phenyl-
• DTXSID40974312
• 1-Phenyl-3-methyl-4-furfuryl-pyrazol-5-one
• 4-[(Furan-2-yl)methyl]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• 4-(Furan-2-ylmethyl)-3-methyl-1-phenyl-1H-pyrazol-5(4H)-one
• 58789-61-0

• Inchi： 1S/C15H14N2O2/c1-11-14(10-13-8-5-9-19-13)15(18)17(16-11)12-6-3-2-4-7-12/h2-9,14H,10H2,1H3
• InChI Key： OYPJOCYFBQAZFJ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC1C(N(C2C=CC=CC=2)N=C1C)=O

Computed Properties

• Exact Mass: 254.10562
• Monoisotopic Mass: 254.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 422.3°C at 760 mmHg
• Flash Point: 209.2°C
• Refractive Index: 1.624
• PSA: 45.81